Cas no 1352530-58-5 (7-bromo-5-methyl-1H-1,2,3-benzotriazole)

• Product Name: 7-bromo-5-methyl-1H-1,2,3-benzotriazole
• CAS No: 1352530-58-5
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• MDL: MFCD20501511
• CID: 4586769
• PubChem ID: 19755171
• Update Time: 2025-05-20

7-bromo-5-methyl-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-5-methyl-1H-benzotriazole
• 7-bromo-5-methyl-1H-benzo[d][1,2,3]triazole
• 7-bromo-5-methyl-1H-1,2,3-benzotriazole

• MDL： MFCD20501511
• Inchi： 1S/C7H6BrN3/c1-4-2-5(8)7-6(3-4)9-11-10-7/h2-3H,1H3,(H,9,10,11)
• InChI Key： UQVLOQMHCFPRJR-UHFFFAOYSA-N
• SMILES： N1C2=C(Br)C=C(C)C=C2N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 7-bromo-5-methyl-1H-1,2,3-benzotriazole

7-Bromo-5-Methyl-1H-1,2,3-Benzotriazole: A Comprehensive Overview

7-Bromo-5-Methyl-1H-1,2,3-Benzotriazole is a versatile and intriguing compound with the CAS number 1352530-58-5. This compound belongs to the class of benzotriazoles, which are widely recognized for their unique structural properties and diverse applications in various fields of chemistry. The presence of a bromine atom at the 7-position and a methyl group at the 5-position introduces significant electronic and steric effects, making this compound particularly interesting for both academic research and industrial applications.

The benzotriazole core of this compound is a fused bicyclic structure consisting of a benzene ring and a triazole ring. The triazole ring is a five-membered heterocycle containing two nitrogen atoms, which contributes to the compound's aromaticity and stability. The substitution pattern of this compound—specifically the bromine at position 7 and the methyl group at position 5—plays a crucial role in determining its chemical reactivity, spectroscopic properties, and potential applications.

Recent studies have highlighted the importance of brominated benzotriazoles in various chemical reactions. For instance, the bromine atom in 7-bromo-5-methyl-1H-1,2,3-benzotriazole can act as an excellent leaving group in nucleophilic substitution reactions. This property makes it a valuable precursor for synthesizing other benzotriazole derivatives with diverse functionalities. Additionally, the methyl group at position 5 provides steric hindrance, which can influence the regioselectivity of reactions involving this compound.

One of the most promising applications of 7-bromo-5-methyl-1H-1,2,3-benzotriazole lies in its use as an intermediate in organic synthesis. Researchers have demonstrated that this compound can be effectively utilized in the construction of complex molecular frameworks. For example, it has been employed as a key intermediate in the synthesis of bioactive compounds with potential pharmacological applications. The ability to modify the substituents on the benzotriazole core allows chemists to tailor the properties of the resulting compounds for specific purposes.

In terms of spectroscopic characterization, 7-bromo-5-methyl-1H-1H-benzotriazole exhibits distinct UV-vis absorption bands due to its conjugated aromatic system. These absorption features make it suitable for applications in optoelectronics and sensing technologies. Recent advancements in computational chemistry have enabled researchers to predict and optimize the electronic properties of this compound for use in organic light-emitting diodes (OLEDs) and other electronic devices.

The synthesis of 7-bromo-5-methyl-1H-1H-benzotriazole typically involves multi-step procedures that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the bromination of a parent benzotriazole derivative followed by selective methylation at position 5. The choice of reagents and reaction conditions is critical to ensure high yields and selectivity in these transformations.

From an environmental perspective, understanding the fate and behavior of brominated benzotriazoles in natural systems is essential for assessing their potential impact on ecosystems. Recent studies have investigated the biodegradation pathways of these compounds under various environmental conditions. These findings are particularly relevant for industries that utilize benzotriazoles as additives or intermediates.

In conclusion, 7-bromo-5-methyl-1H-1H-benzotriazole is a fascinating compound with a wealth of potential applications across multiple disciplines. Its unique structural features make it an attractive target for both fundamental research and applied development. As our understanding of its properties continues to grow, we can expect new breakthroughs that further expand its utility in chemistry and related fields.